Cas no 900010-32-4 (N'-2-(4-chlorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-N-(3-methoxypropyl)ethanediamide)

• Product Name: N'-2-(4-chlorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-N-(3-methoxypropyl)ethanediamide
• CAS No: 900010-32-4
• MF: C₁₇H₁₉ClN₄O₃S
• MW: 394.875761270523
• CID: 5493569
• PubChem ID: 7424011
• Update Time: 2025-07-09

N'-2-(4-chlorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-N-(3-methoxypropyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• 900010-32-4
• N1-(2-(4-chlorophenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-N2-(3-methoxypropyl)oxalamide
• N'-[2-(4-chlorophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]-N-(3-methoxypropyl)ethanediamide
• AKOS024465956
• VU0498271-1
• F2780-0237
• N'-[2-(4-chlorophenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-N-(3-methoxypropyl)oxamide
• N'-2-(4-chlorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-N-(3-methoxypropyl)ethanediamide

• Inchi： 1S/C17H19ClN4O3S/c1-25-8-2-7-19-16(23)17(24)20-15-13-9-26-10-14(13)21-22(15)12-5-3-11(18)4-6-12/h3-6H,2,7-10H2,1H3,(H,19,23)(H,20,24)
• InChI Key： ICNHMHJHCCBRRK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1C(=C2CSCC2=N1)NC(C(NCCCOC)=O)=O

Computed Properties

• Exact Mass: 394.0866393g/mol
• Monoisotopic Mass: 394.0866393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 504
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 111Ų

Additional information on N'-2-(4-chlorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-N-(3-methoxypropyl)ethanediamide

Compound CAS No. 900010-32-4: N'-2-(4-chlorophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl-N-(3-methoxypropyl)ethanediamide

The compound CAS No. 900010-32-4, known as N'-2-(4-chlorophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl-N-(3-methoxypropyl)ethanediamide, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of heterocyclic compounds, specifically featuring a thienopyrazole core structure. The presence of a chlorophenyl group and a methoxypropyl substituent introduces unique electronic and steric properties, making it an intriguing subject for research in drug discovery and materials science.

Recent studies have highlighted the importance of thienopyrazole derivatives in medicinal chemistry due to their ability to act as scaffolds for bioactive molecules. The thieno[3,4-c]pyrazole ring system is particularly interesting because it combines the aromaticity of thiophene with the nitrogen-rich environment of pyrazole, creating a versatile platform for functionalization. The substitution pattern in this compound—specifically the 4-chlorophenyl group and the 3-methoxypropyl chain—plays a crucial role in modulating its physicochemical properties and biological activity.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic aromatic substitution and coupling reactions. Researchers have explored various strategies to optimize the yield and purity of this molecule, with particular emphasis on controlling the regioselectivity during the formation of the thienopyrazole ring. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to enhance reaction efficiency.

In terms of biological activity, this compound has shown promise in preliminary assays targeting enzymes involved in neurodegenerative diseases. The chlorophenyl group contributes to lipophilicity, which is essential for crossing biological membranes, while the methoxypropyl substituent enhances solubility and metabolic stability. These properties make it a strong candidate for further investigation as a potential therapeutic agent.

Moreover, computational studies using molecular docking have revealed that this compound exhibits favorable interactions with key protein targets. The thienopyrazole core provides a rigid framework that facilitates specific binding modes, while the substituents modulate these interactions to achieve optimal affinity. Such findings underscore the importance of rational drug design in exploiting the full potential of this compound.

The application of green chemistry principles in the synthesis and characterization of this compound has also been a focus of recent research. Efforts to minimize waste and reduce environmental impact have led to the development of more sustainable synthetic routes. For instance, solvent-free reactions and recyclable catalysts have been integrated into the synthesis process to align with modern eco-friendly practices.

In conclusion, CAS No. 900010-32-4 represents a cutting-edge molecule at the intersection of organic chemistry and pharmacology. Its unique structure, combined with advanced synthetic methodologies and biological insights, positions it as a valuable tool for addressing complex scientific challenges. As research continues to unfold, this compound is expected to contribute significantly to both academic advancements and industrial innovations.